Cas no 946226-80-8 (2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946226-80-8
• MF: C₁₉H₂₅N₅O₅S
• MW: 435.497302770615
• CID: 5767474
• PubChem ID: 25285455
• Update Time: 2025-10-28

2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F5110-0277
• CCG-309629
• 2,6-dimethoxy-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• 2,6-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• AKOS024498837
• 946226-80-8
• 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

• Inchi： 1S/C19H25N5O5S/c1-28-15-5-3-6-16(29-2)17(15)18(25)20-9-14-30(26,27)24-12-10-23(11-13-24)19-21-7-4-8-22-19/h3-8H,9-14H2,1-2H3,(H,20,25)
• InChI Key： FHTYQNCGVZXXMO-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C(=CC=CC=1OC)OC)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 435.15764009g/mol
• Monoisotopic Mass: 435.15764009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 122Ų

Additional information on 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

Comprehensive Overview of 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 946226-80-8)

The compound 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide (CAS No. 946226-80-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrimidine ring and a piperazine moiety, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide group, which is known to enhance binding affinity and metabolic stability in therapeutic agents.

In recent years, the demand for small-molecule inhibitors and kinase-targeted therapies has surged, driven by advancements in precision medicine. The 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide structure aligns with these trends, as its pyrimidin-2-yl component is frequently associated with kinase inhibition. This makes it a candidate for studies related to cancer therapeutics, neurodegenerative diseases, and inflammatory disorders, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the compound’s benzamide core and dimethoxy substituents offer versatility in derivatization, enabling the creation of analogs with tailored properties. Its CAS No. 946226-80-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental work. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such compounds to optimize efficacy and reduce off-target effects.

The rise of AI-driven drug discovery has further amplified interest in molecules like 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide. Computational tools can predict its interactions with biological targets, accelerating the identification of promising leads. This aligns with the growing popularity of searches for “machine learning in chemistry” and “in silico screening”, reflecting the intersection of technology and traditional research methodologies.

Quality control and analytical characterization are paramount for compounds like CAS No. 946226-80-8. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. These methods are frequently queried by professionals seeking reliable protocols for compound validation, underscoring the importance of detailed documentation and transparency in chemical supply chains.

In summary, 2,6-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, combined with the broader scientific community’s focus on targeted therapies and computational chemistry, ensure its relevance in ongoing and future research endeavors.